Cas no 2034492-75-4 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide
• CAS No: 2034492-75-4
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5354172
• Update Time: 2025-06-08

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)benzamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide

• Inchi： 1S/C18H17NO3/c1-18(21,12-19-17(20)13-7-3-2-4-8-13)16-11-14-9-5-6-10-15(14)22-16/h2-11,21H,12H2,1H3,(H,19,20)
• InChI Key： VYEYLMGPPNSZCL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C)(CNC(C1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 2.7
• Topological Polar Surface Area: 62.5

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide (CAS No. 2034492-75-4): A Comprehensive Overview

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide (CAS No. 2034492-75-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran and benzamide moieties, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide.

Chemical Structure and Synthesis: The chemical structure of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide is defined by its benzofuran and benzamide functional groups. The benzofuran moiety is a heterocyclic aromatic ring system consisting of a benzene ring fused with a furan ring. The presence of this moiety often confers enhanced stability and lipophilicity to the molecule, which can be advantageous in drug design. The benzamide group, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets.

The synthesis of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide typically involves multi-step reactions. One common approach is to start with 1-benzofuran-2-carbaldehyde, which is then reacted with an appropriate amino alcohol to form the intermediate hydroxypropylamine derivative. This intermediate is subsequently coupled with benzoic acid using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making the production of this compound more feasible for both research and industrial applications.

Biological Properties: Extensive studies have been conducted to evaluate the biological properties of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6) in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide has also shown potential as an anticancer agent. Preclinical studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic investigations have revealed that it induces apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings highlight the dual therapeutic potential of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide in both inflammation and cancer.

Clinical Trials and Future Prospects: While preclinical studies have provided compelling evidence for the therapeutic potential of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide, further clinical trials are necessary to validate these findings in human subjects. Several Phase I clinical trials are currently underway to assess the safety, tolerability, and pharmacokinetics of this compound in healthy volunteers and patients with inflammatory conditions or cancer. Preliminary results from these trials are expected to provide valuable insights into the dosing regimens and potential side effects associated with this novel therapeutic agent.

In parallel with clinical trials, ongoing research efforts are focused on optimizing the chemical structure of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide to enhance its pharmacological properties. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activities. These studies aim to develop more potent and selective analogs that can be advanced into later stages of drug development.

Conclusion: In summary, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]benzamide (CAS No. 2034492-75-4) is a promising compound with significant potential in both anti-inflammatory and anticancer therapies. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in various disease areas.